Tetrahydro-2-(3,4,5-trimethoxyphenyl)-4H-1,3-thiazin-4-one
Cat. No. B8709298
M. Wt: 283.35 g/mol
InChI Key: RNZPUDNTBZUVDK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04407799
Procedure details
A mixture of 19.6 g of 3,4,5-trimethoxybenzaldehyde, 10.6 g of 3-mercaptopropionic acid and 6 g of ammonium carbonate in 250 ml of benzene was refluxed for 5 hours at 80° C. in a flask provided with a Dean-Stark apparatus and the thus distilled water was removed. The crystals which separated out from the reaction mixture after reaction was over and on cooling the reaction mixture, were collected by filtration and recrystallized from benzene to give 21.8 g of colourless aciculates melting at 181° to 182° C. in a yield of 77%.
Yield
77%
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH:8]=[C:9]([O:13][CH3:14])[C:10]=1[O:11][CH3:12])[CH:6]=O.[SH:15][CH2:16][CH2:17][C:18]([OH:20])=O.C(=O)([O-])[O-].[NH4+:25].[NH4+]>C1C=CC=CC=1>[CH3:1][O:2][C:3]1[C:10]([O:11][CH3:12])=[C:9]([O:13][CH3:14])[CH:8]=[C:5]([CH:6]2[S:15][CH2:16][CH2:17][C:18](=[O:20])[NH:25]2)[CH:4]=1 |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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19.6 g
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Type
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reactant
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Smiles
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COC=1C=C(C=O)C=C(C1OC)OC
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Name
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Quantity
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10.6 g
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Type
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reactant
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Smiles
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SCCC(=O)O
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Name
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Quantity
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6 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[NH4+].[NH4+]
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Name
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Quantity
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250 mL
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Type
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solvent
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Smiles
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C1=CC=CC=C1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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provided with a Dean-Stark apparatus
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CUSTOM
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Type
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CUSTOM
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Details
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the thus distilled water was removed
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CUSTOM
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Type
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CUSTOM
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Details
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The crystals which separated out from the reaction mixture
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CUSTOM
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Type
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CUSTOM
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Details
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after reaction
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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on cooling the reaction mixture
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FILTRATION
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Type
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FILTRATION
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Details
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were collected by filtration
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CUSTOM
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Type
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CUSTOM
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|
Details
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recrystallized from benzene
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CUSTOM
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Type
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CUSTOM
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|
Details
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to give 21.8 g of colourless aciculates melting at 181° to 182° C. in a yield of 77%
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Outcomes
Product
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Name
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|
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Type
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|
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Smiles
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COC1=CC(=CC(=C1OC)OC)C2NC(=O)CCS2
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 77% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
